Cas no 1806830-36-3 (3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine
• CAS No: 1806830-36-3
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4856944
• Update Time: 2025-06-09

3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-1-3-4(13(14)15)2-12-6(5(3)11)7(9)10/h2,7H,1,11H2
• InChI Key： IGYBPPOWVUDQBU-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine

Recent Advances in the Study of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine (CAS: 1806830-36-3)

3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine (CAS: 1806830-36-3) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro-pyridine core and functionalized side chains, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine make it a versatile building block for medicinal chemistry. The presence of a bromomethyl group allows for further functionalization through nucleophilic substitution reactions, while the difluoromethyl and nitro groups contribute to its electronic properties and potential interactions with biological targets. Researchers have leveraged these attributes to design and synthesize derivatives with enhanced pharmacological profiles.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the use of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, yielding promising candidates for further preclinical evaluation.

Another significant application of this compound lies in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents derived from 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, leading to potent activity against drug-resistant strains. These findings underscore the potential of this chemical scaffold in addressing the growing challenge of antibiotic resistance.

Despite these advancements, challenges remain in the optimization of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research aims to overcome these limitations by exploring novel synthetic routes and formulation strategies.

In conclusion, 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-5-nitropyridine (CAS: 1806830-36-3) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on expanding its utility and optimizing its pharmacological properties to meet the demands of modern medicine.